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Compound of Interest

Compound Name: N-Butylbenzamide

Cat. No.: B1595955

Essential protocols for the safe handling, storage, and disposal of N-Butylbenzamide,
ensuring the protection of laboratory personnel and the integrity of research.

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and efficient laboratory environment is paramount. This guide provides immediate, essential
safety and logistical information for handling N-Butylbenzamide, from personal protective
equipment (PPE) to disposal plans. By adhering to these procedural steps, you can minimize
risks and ensure the well-being of your team.

Key Physical and Chemical Properties

Understanding the properties of N-Butylbenzamide is the first step toward safe handling. The
following table summarizes key quantitative data for N-Butylbenzamide and related
compounds for easy comparison.
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N-tert-
Property N-Butylbenzamide . Benzamide
Butylbenzamide

CAS Number 2782-40-3 5894-65-5[1][2] 55-21-0[3]
Molecular Formula C11H1sNO[4] C11H1sNO[1] C7H7NOI5][6]
Molecular Weight 177.25 g/mol [7] 177.24 g/mol [1] 121.14 g/mol [8]
Melting Point 42 °CJ[7] 133 - 135 °C[2] 125 - 128 °C[3][5]
Boiling Point Not available Not available 288 °C[5]
Density Not available Not available 1.341 g/cm3[9]
Solubility in Water Slightly soluble Low water solubility Slightly soluble[3]

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling N-Butylbenzamide, a comprehensive PPE strategy is crucial to prevent
exposure. The following equipment should be considered standard for all personnel involved in
its handling:

o Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are
mandatory. A face shield may be necessary for splash-prone procedures.

» Skin Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. A lab
coat or a chemical-resistant apron is also required to protect against skin contact.

e Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid the inhalation of dust or vapors. If ventilation is inadequate or
dust is generated, a NIOSH-approved respirator is necessary.

e Body Protection: Standard laboratory clothing that fully covers the arms and legs, along with
closed-toe shoes, is required.
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Experimental Protocol: A Step-by-Step Approach to
Safe Handling

Adherence to a strict experimental protocol minimizes the risk of exposure and ensures the
reproducibility of your results.

o Preparation and Engineering Controls:

o Before beginning any work, ensure that a calibrated eyewash station and safety shower
are readily accessible.

o Work exclusively in a well-ventilated chemical fume hood.

o Clear the workspace of any unnecessary equipment or chemicals to prevent clutter and
potential hazards.

o Verify that all necessary PPE is available and in good condition.
e Handling the Chemical:

o When weighing or transferring N-Butylbenzamide, do so carefully to minimize the
generation of airborne dust.

o Use a spatula or other appropriate tools for handling the solid chemical.
o Keep the container tightly sealed when not in use to prevent contamination and exposure.
o Storage:

o Store N-Butylbenzamide in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong bases.

o Ensure that storage containers are clearly labeled and tightly sealed.

Emergency Procedures: Spill and Disposal Plans

In the event of a spill or the need for disposal, a clear and practiced plan is essential for a swift
and safe response.
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Spill Response Workflow

The following diagram outlines the logical steps for responding to an N-Butylbenzamide spill.

Immediate Actions

Evacuate Immediate Area

l

Alert Supervisor and EHS

'

Don Appropriate PPE

Containment & Cleanup

Contain the Spill with Absorbent Material

'

Carefully Sweep or Vacuum Spill

'

Collect Contaminated Material in a Sealed Container

Final Steps

Decontaminate the Spill Area

'

Label Waste as Hazardous

'

Dispose of Waste via Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling N-
Butylbenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595955#personal-protective-equipment-for-
handling-n-butylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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